Cas no 896333-65-6 (N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide
• CAS No: 896333-65-6
• MF: C₂₂H₂₂N₂O₅S₂
• MW: 458.550483226776
• CID: 6278623
• PubChem ID: 22583967
• Update Time: 2025-07-09

N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide
• 896333-65-6
• F2570-0042
• N'-[2-(benzenesulfonyl)-2-thiophen-2-ylethyl]-N-[(4-methoxyphenyl)methyl]oxamide
• AKOS021657434
• AKOS002055565
• N-[2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N'-[(4-methoxyphenyl)methyl]ethanediamide
• N1-(4-methoxybenzyl)-N2-(2-(phenylsulfonyl)-2-(thiophen-2-yl)ethyl)oxalamide

• Inchi： 1S/C22H22N2O5S2/c1-29-17-11-9-16(10-12-17)14-23-21(25)22(26)24-15-20(19-8-5-13-30-19)31(27,28)18-6-3-2-4-7-18/h2-13,20H,14-15H2,1H3,(H,23,25)(H,24,26)
• InChI Key： LSQVRBSLZWPJJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C1=CC=CS1)CNC(C(NCC1C=CC(=CC=1)OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 458.09701415g/mol
• Monoisotopic Mass: 458.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(benzenesulfonyl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide

N-2-(Benzenesulfonyl)-2-(Thiophen-2-yl)Ethyl-N'-(4-Methoxyphenyl)Methylethanediamide: A Comprehensive Overview

N-2-(Benzenesulfonyl)-2-(Thiophen-2-yl)Ethyl-N'-(4-Methoxyphenyl)Methylethanediamide (CAS No. 896333-65-6) is a complex organic compound with a unique structure that combines elements of sulfonamides, thiophenes, and aromatic systems. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule's structure is characterized by a central ethane diamide backbone, which is substituted with a benzenesulfonyl group, a thiophene ring, and a methoxyphenyl group. These substituents contribute to the compound's diverse chemical properties and reactivity.

The synthesis of N-2-(Benzenesulfonyl)-2-(Thiophen-2-yl)Ethyl-N'-(4-Methoxyphenyl)Methylethanediamide involves a multi-step process that typically begins with the preparation of the diamide precursor. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, improving both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of sulfonamide bonds, which are critical in this compound's structure.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that N-2-(Benzenesulfonyl)-2-(Thiophen-2-yl)Ethyl-N'-(4-Methoxyphenyl)Methylethanediamide exhibits potent inhibitory effects on certain enzymes associated with inflammatory processes. This makes it a promising candidate for anti-inflammatory drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent research, suggesting potential applications in cancer therapy.

The structural features of this compound also make it an attractive candidate for materials science applications. The presence of electron-withdrawing groups like the benzenesulfonyl moiety and electron-donating groups like the methoxyphenyl group creates a balance in electronic properties that can be exploited in the design of advanced materials. For example, researchers have investigated its potential as a component in organic semiconductors, where its electronic characteristics could enhance device performance.

In terms of chemical stability, N-2-(Benzenesulfonyl)-2-(Thiophen-2-yl)Ethyl-N'-(4-Methoxyphenyl)Methylethanediamide demonstrates remarkable resilience under various conditions. However, its sensitivity to certain environmental factors, such as light and temperature, necessitates careful handling during storage and transportation. Recent studies have also highlighted its degradation pathways under physiological conditions, which are crucial for understanding its pharmacokinetics and toxicity profiles.

The integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Advanced molecular docking studies have revealed how it binds to target proteins at atomic levels, offering valuable information for rational drug design. Moreover, density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity, further enhancing our understanding of its chemical behavior.

Looking ahead, the exploration of N-2-(Benzenesulfonyl)-2-(Thiophen-2-yl)Ethyl-N'-(4-Methoxyphenyl)Methylethanediamide continues to expand into new territories. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its therapeutic potential in chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its role as an intermediate in the synthesis of more complex molecules is being explored, opening avenues for novel chemical transformations.

In conclusion, N-2-(Benzenesulfonyl)-2-(Thiophen-2-yl)Ethyl-N'-(4-Methoxyphenyl)Methylethanediamide (CAS No. 896333-65-6) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research progresses, this compound is likely to play an increasingly significant role in advancing both therapeutic interventions and material innovations.